99-79-6

Iofendylate

In Stock

• CAS RN:
• 99-79-6

• Formula:
• C19H29IO2

• InChI:
• InChI=1S/C19H29IO2/c1-3-22-19(21)11-9-7-5-4-6-8-10-16(2)17-12-14-18(20)15-13-17/h12-16H,3-11H2,1-2H3

• InChIKey:
• LAYLQVBQIBQVLL-UHFFFAOYSA-N

• Iofendylate is a molecule used as a contrast medium. It is an absorbable iodized fatty acid of low viscosity used for roentgenography of the spinal cord, biliary tree, sinuses, and body cavities.

2-Methoxy-5-(propan-2-YL)phenol

In Stock

• CAS RN:
• 499-79-6

• Formula:
• C10H14O2

• InChI:
• InChI=1S/C10H14O2/c1-7(2)8-4-5-10(12-3)9(11)6-8/h4-7,11H,1-3H3

• InChIKey:
• LYGISUJYQPUIDD-UHFFFAOYSA-N

• 2-Methoxy-5-(propan-2-YL)phenol is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22 g/mol. The purity is usually 95%.

2-[2-(6-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)ethyl]-2-methylcyclopentane-1,3-dione

Usually In Stock

• CAS RN:
• 899-79-6

• Formula:
• C19H22O3

• InChI:
• InChI=1S/C19H22O3/c1-19(17(20)8-9-18(19)21)11-10-13-4-3-5-14-12-15(22-2)6-7-16(13)14/h6-7,10,12H,3-5,8-9,11H2,1-2H3

• InChIKey:
• PHYRXYUDHILFBN-UHFFFAOYSA-N

• 2-[2-(6-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)ethyl]-2-methylcyclopentane-1,3-dione is a useful research compound. Its molecular formula is C19H22O3 and its molecular weight is 298.4 g/mol. The purity is usually 95%.

(S)-2-Benzamido-3-methylbutanoic acid

In Stock

• CAS RN:
• 5699-79-6

• Formula:
• C12H23NO4S

• InChI:
• InChI=1S/C12H15NO3/c1-8(2)10(12(15)16)13-11(14)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,13,14)(H,15,16)/t10-/m0/s1

• InChIKey:
• OGARKMDCQCLMCS-QMMMGPOBSA-N

• (S)-2-Benzamido-3-methylbutanoic acid, also known as (S)-2-Benzamido-3-methylbutanoic acid, is a useful research compound. Its molecular formula is C12H23NO4S and its molecular weight is 277.38 g/mol. The purity is usually 95%.

(S)-1-(3,5-dimethylphenyl)ethanamine hydrochloride

In Stock

• CAS RN:
• 84499-79-6

• Formula:
• C10H16ClN

• InChI:
• InChI=1S/C10H15N.ClH/c1-7-4-8(2)6-10(5-7)9(3)11;/h4-6,9H,11H2,1-3H3;1H/t9-;/m0./s1

• InChIKey:
• MOEGBBANAQZPQT-FVGYRXGTSA-N

• (S)-1-(3,5-dimethylphenyl)ethanamine hydrochloride is a useful research compound. Its molecular formula is C10H16ClN and its molecular weight is 185.69 g/mol. The purity is usually 95%.

Caulophylline

In Stock

• CAS RN:
• 63699-79-6

• Formula:
• C12H16N2O

• InChI:
• InChI=1S/C12H16N2O/c1-13-6-9-5-10(8-13)11-3-2-4-12(15)14(11)7-9/h2-4,9-10H,5-8H2,1H3

• InChIKey:
• CULUKMPMGVXCEI-UHFFFAOYSA-N

• Caulophylline is a natural product found in Melolobium aethiopicum, Dichilus reflexus, and other organisms with data available.

(Fluoren-9-yl)-(3-benzylinden-1-yl)dimethylsilane

In Stock

• CAS RN:
• 212199-79-6

• Formula:
• C31H28Si

• InChI:
• InChI=1S/C31H28Si/c1-32(2,31-28-18-10-7-15-25(28)26-16-8-11-19-29(26)31)30-21-23(20-22-12-4-3-5-13-22)24-14-6-9-17-27(24)30/h3-19,21,30-31H,20H2,1-2H3

• InChIKey:
• OPJJFTQGQGWEKX-UHFFFAOYSA-N

• (Fluoren-9-yl)-(3-benzylinden-1-yl)dimethylsilane is a useful research compound. Its molecular formula is C31H28Si and its molecular weight is 428.6 g/mol. The purity is usually 95%.

8-Ethyl-1-(3-fluorobenzoyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione

In Stock

• CAS RN:
• 872199-79-6

• Formula:
• C22H22FN3OS

• InChI:
• InChI=1S/C22H22FN3OS/c1-2-25-13-11-22(12-14-25)24-19(16-7-4-3-5-8-16)21(28)26(22)20(27)17-9-6-10-18(23)15-17/h3-10,15H,2,11-14H2,1H3

• InChIKey:
• FWAFPUHVDFOROM-UHFFFAOYSA-N

• 8-Ethyl-1-(3-fluorobenzoyl)-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione is a useful research compound. Its molecular formula is C22H22FN3OS and its molecular weight is 395.5. The purity is usually 95%.

Tert-butyl 4-((2-chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)methyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 885699-79-6

• Formula:
• C20H28ClN5O3S

• InChI:
• InChI=1S/C20H28ClN5O3S/c1-20(2,3)29-19(27)26-6-4-24(5-7-26)13-14-12-15-16(30-14)17(23-18(21)22-15)25-8-10-28-11-9-25/h12H,4-11,13H2,1-3H3

• InChIKey:
• FTUGDRKBXMMROC-UHFFFAOYSA-N

• Tert-butyl 4-((2-chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)methyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C20H28ClN5O3S and its molecular weight is 453.99. The purity is usually 95%.

ethyl 1-(2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxylate

In Stock

• CAS RN:
• 893999-79-6

• Formula:
• C26H33N3O5

• InChI:
• InChI=1S/C26H33N3O5/c1-2-34-26(33)19-11-15-28(16-12-19)25(32)24(31)21-17-29(22-10-6-5-9-20(21)22)18-23(30)27-13-7-3-4-8-14-27/h5-6,9-10,17,19H,2-4,7-8,11-16,18H2,1H3

• InChIKey:
• QSUCXMKUDSZKBI-UHFFFAOYSA-N

• Ethyl 1-(2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C26H33N3O5 and its molecular weight is 467.6 g/mol. The purity is usually 95%.

5-{[(2-fluorophenyl)methyl]sulfanyl}-2-[(1H-indol-3-yl)methyl]-2H,3H-imidazo[1,2-c]quinazolin-3-one

In Stock

• CAS RN:
• 958599-79-6

• Formula:
• C26H19FN4OS

• InChI:
• InChI=1S/C26H19FN4OS/c27-20-10-4-1-7-16(20)15-33-26-30-22-12-6-3-9-19(22)24-29-23(25(32)31(24)26)13-17-14-28-21-11-5-2-8-18(17)21/h1-12,14,23,28H,13,15H2

• InChIKey:
• UXQVZGSCTCPKOG-UHFFFAOYSA-N

• 5-{[(2-fluorophenyl)methyl]sulfanyl}-2-[(1H-indol-3-yl)methyl]-2H,3H-imidazo[1,2-c]quinazolin-3-one is a useful research compound. Its molecular formula is C26H19FN4OS and its molecular weight is 454.52. The purity is usually 95%.

(S)-4,4,4-Trifluoro-3-hydroxybutyric acid

In Stock

• CAS RN:
• 128899-79-6

• Formula:
• C4H5F3O3

• InChI:
• InChI=1S/C4H5F3O3/c5-4(6,7)2(8)1-3(9)10/h2,8H,1H2,(H,9,10)/t2-/m0/s1

• InChIKey:
• ASQMUMZEQLWJRC-REOHCLBHSA-N

• (S)-4,4,4-Trifluoro-3-hydroxybutyric acid is a useful research compound. Its molecular formula is C4H5F3O3 and its molecular weight is 158.08 g/mol. The purity is usually 95%.

2-(5-amino-3-(ethylthio)-4-((4-methoxyphenyl)sulfonyl)-1H-pyrazol-1-yl)-N-(2,6-dimethylphenyl)acetamide

In Stock

• CAS RN:
• 1019099-79-6

• Formula:
• C22H26N4O4S2

• InChI:
• InChI=1S/C22H26N4O4S2/c1-5-31-22-20(32(28,29)17-11-9-16(30-4)10-12-17)21(23)26(25-22)13-18(27)24-19-14(2)7-6-8-15(19)3/h6-12H,5,13,23H2,1-4H3,(H,24,27)

• InChIKey:
• TXMGZPWJOUWNNR-UHFFFAOYSA-N

• 2-(5-amino-3-(ethylthio)-4-((4-methoxyphenyl)sulfonyl)-1H-pyrazol-1-yl)-N-(2,6-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C22H26N4O4S2 and its molecular weight is 474.59. The purity is usually 95%.

(3-Chlorophenyl)(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)methanone

In Stock

• CAS RN:
• 1705999-79-6

• Formula:
• C18H17ClFNOS

• InChI:
• InChI=1S/C18H17ClFNOS/c19-14-5-3-4-13(12-14)18(22)21-9-8-17(23-11-10-21)15-6-1-2-7-16(15)20/h1-7,12,17H,8-11H2

• InChIKey:
• CBZGRDRJYDIRBI-UHFFFAOYSA-N

• (3-Chlorophenyl)(7-(2-fluorophenyl)-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C18H17ClFNOS and its molecular weight is 349.85. The purity is usually 95%.

N1-(isoxazol-3-yl)-N2-(2-methoxy-2-(3-methoxyphenyl)ethyl)oxalamide

In Stock

• CAS RN:
• 1797899-79-6

• Formula:
• C15H17N3O5

• InChI:
• InChI=1S/C15H17N3O5/c1-21-11-5-3-4-10(8-11)12(22-2)9-16-14(19)15(20)17-13-6-7-23-18-13/h3-8,12H,9H2,1-2H3,(H,16,19)(H,17,18,20)

• InChIKey:
• KZMYSPQGNBYCPR-UHFFFAOYSA-N

• N1-(isoxazol-3-yl)-N2-(2-methoxy-2-(3-methoxyphenyl)ethyl)oxalamide is a useful research compound. Its molecular formula is C15H17N3O5 and its molecular weight is 319.317. The purity is usually 95%.

4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-hydroxybenzoic acid

In Stock

• CAS RN:
• 2230799-79-6

• Formula:
• C23H19NO5

• InChI:
• InChI=1S/C23H19NO5/c25-21-11-14(9-10-19(21)22(26)27)12-24-23(28)29-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20,25H,12-13H2,(H,24,28)(H,26,27)

• InChIKey:
• YELRURBGWLCOTC-UHFFFAOYSA-N

• 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C23H19NO5 and its molecular weight is 389.407. The purity is usually 95%.

8-(Difluoromethyl)-5-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid

Usually In Stock

• CAS RN:
• 2248299-79-6

• Formula:
• C10H5F5N2O2

• InChI:
• InChI=1S/C10H5F5N2O2/c11-7(12)4-1-2-6(10(13,14)15)17-5(9(18)19)3-16-8(4)17/h1-3,7H,(H,18,19)

• InChIKey:
• ZDMQFOQSVHEMQW-UHFFFAOYSA-N

• 8-(Difluoromethyl)-5-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C10H5F5N2O2 and its molecular weight is 280.154. The purity is usually 95%.

(S)-2-Benzamido-3-methylbutanoic acid

• CAS RN:
• 2901-80-6; 5699-79-6

• Formula:
• C12H15NO3

• InChI:
• InChI=1S/C12H15NO3/c1-8(2)10(12(15)16)13-11(14)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,13,14)(H,15,16)/t10-/m0/s1

• InChIKey:
• MIYQNOPLWKCHED-JTQLQIEISA-N

• (S)-2-Benzamido-3-methylbutanoic acid is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.256. The purity is usually 95%.

(R)-4,4,4-trifluoro-3-hydroxybutanoic acid

• CAS RN:
• 108211-36-5; 128899-79-6

• Formula:
• C4H5F3O3

• InChI:
• InChI=1S/C4H5F3O3/c5-4(6,7)2(8)1-3(9)10/h2,8H,1H2,(H,9,10)/t2-/m1/s1

• InChIKey:
• ASQMUMZEQLWJRC-UWTATZPHSA-N

• (R)-4,4,4-trifluoro-3-hydroxybutanoic acid is a useful research compound. Its molecular formula is C4H5F3O3 and its molecular weight is 158.076. The purity is usually 95%.